Cas no 2680793-89-7 (2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 2680793-89-7
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5649897
• PubChem ID: 165940819
• Update Time: 2025-05-26

2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid
• 2680793-89-7
• EN300-28280967
• 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-5-19-14(18)15-12-7-9-3-4-10(13(16)17)6-11(9)8-12/h2-4,6,12H,1,5,7-8H2,(H,15,18)(H,16,17)
• InChI Key： DARTYPPWCUSCRF-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1CC2C=CC(C(=O)O)=CC=2C1)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

Comprehensive Overview of 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2680793-89-7)

2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 2680793-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of an indene core, a carboxylic acid group, and a prop-2-en-1-yloxy carbonylamino moiety, making it a versatile intermediate for drug discovery and polymer applications. Its structural complexity and functional groups enable diverse chemical modifications, aligning with modern trends in small-molecule therapeutics and biodegradable materials.

The compound’s CAS No. 2680793-89-7 serves as a critical identifier for researchers seeking high-purity standards. Recent studies highlight its potential in targeted drug delivery systems, where its carboxylic acid group facilitates conjugation with biomolecules. This aligns with the growing demand for precision medicine and personalized therapeutics, topics frequently searched in academic and industrial databases. Additionally, its allyloxy carbonyl group offers reactivity for click chemistry, a technique widely explored in bioorthogonal labeling and polymer crosslinking.

From a synthetic perspective, 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid exemplifies innovations in green chemistry. Researchers are optimizing its production using catalyst-free reactions and solvent-free conditions, addressing environmental concerns raised in forums like the American Chemical Society. Such advancements resonate with the global push for sustainable chemical processes, a hot topic in both SEO queries and scientific literature.

The compound’s indene scaffold is structurally analogous to bioactive motifs found in nonsteroidal anti-inflammatory drugs (NSAIDs), sparking interest in its anti-inflammatory and analgesic potential. Computational studies suggest its ability to modulate cyclooxygenase (COX) enzymes, a frequent subject of PubMed searches. However, rigorous in vitro and in vivo validations are ongoing to confirm these hypotheses.

In material science, the dual functionality of carboxylic acid and allyl groups in CAS No. 2680793-89-7 enables its use in smart polymers and self-healing coatings. These applications are trending in Google Scholar searches, driven by industries seeking eco-friendly alternatives to conventional plastics. Its compatibility with UV-curable resins further positions it as a candidate for 3D printing materials, a sector experiencing exponential growth.

Quality control of 2-{(prop-2-en-1-yloxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid relies on advanced analytical techniques like HPLC and NMR spectroscopy, ensuring batch-to-batch consistency. Suppliers often highlight these protocols to meet the stringent requirements of pharmaceutical GMP and ISO certifications, keywords heavily emphasized in B2B procurement searches.

In summary, CAS No. 2680793-89-7 represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its relevance to drug development, sustainability, and emerging technologies ensures its prominence in scientific discourse. As research progresses, this molecule may unlock novel applications, further solidifying its role in innovation-driven industries.